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Compound of Interest

Compound Name: Cyclonite

Cat. No.: B1669417

Introduction

Cyclotrimethylene trinitramine (RDX), also known as hexogen or cyclonite, is a powerful and
widely used high explosive. Its reliable performance and stability have made it a critical
component in numerous military and industrial applications. A thorough understanding of its
molecular structure and properties is paramount for safety, quality control, and the development
of detection methodologies. Spectroscopic techniques, including Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Raman spectroscopy, provide invaluable, non-destructive insights
into the chemical fingerprint of RDX. This guide offers a detailed exploration of these analytical
methods for the characterization of RDX, intended for researchers, scientists, and
professionals in drug development and related fields.

RDX: Molecular Structure

RDX is a cyclic nitramine with the chemical formula CsHeNeOs. The molecule consists of a six-
membered ring of alternating carbon and nitrogen atoms, with a nitro group (NO2) attached to
each nitrogen atom. The conformation of the triazine ring and the orientation of the nitro groups
can vary, leading to different polymorphs with distinct physical properties. The most common
form is a-RDX.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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